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Abstract
This technical guide provides an in-depth analysis of the spectral data for 5-(3-
Hydroxypropyl)-2-methoxyphenol, a significant phenolic compound also known as

Dihydroconiferyl Alcohol. This document is intended for researchers, scientists, and

professionals in the field of drug development and natural product chemistry. We will explore

the nuclear magnetic resonance (NMR), infrared (IR), and mass spectrometry (MS) data,

offering insights into the structural features of this molecule. The methodologies for acquiring

this data are also detailed, providing a comprehensive resource for the characterization of this

and similar compounds.

Introduction
5-(3-Hydroxypropyl)-2-methoxyphenol, with the chemical formula C10H14O3 and a

molecular weight of 182.22 g/mol , is a guaiacyl-type phenolic compound.[1][2] Its structure,

featuring a hydroxylated propyl side chain and a methoxy group on the phenolic ring, makes it

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b049062#bc-rfq
https://www.benchchem.com/product/b049062/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-structural-elucidation-of-5-3-hydroxypropyl-2-methoxyphenol
https://www.benchchem.com/product/b049062/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-structural-elucidation-of-5-3-hydroxypropyl-2-methoxyphenol
https://www.benchchem.com/product/b049062/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-structural-elucidation-of-5-3-hydroxypropyl-2-methoxyphenol
https://www.sigmaaldrich.com/HK/zh/product/fluorochempreferredpartner/fluh99c8cacc?context=bbe
https://www.chemnet.com/cas/en/2305-13-7/4-(3-hydroxypropyl)-2-methoxyphenol.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


a valuable subject of study in various chemical and biological contexts. Understanding its

spectral signature is paramount for its identification, purity assessment, and for elucidating its

role in various chemical reactions and biological pathways. This guide will serve as a detailed

reference for the spectroscopic properties of this molecule.

Caption: Molecular Structure of 5-(3-Hydroxypropyl)-2-methoxyphenol

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for elucidating the carbon-hydrogen framework of a

molecule. The following sections detail the predicted ¹H and ¹³C NMR spectral data for 5-(3-
Hydroxypropyl)-2-methoxyphenol.

¹H NMR Spectroscopy
The ¹H NMR spectrum provides information on the number of different types of protons and

their neighboring environments.

Table 1: Predicted ¹H NMR Spectral Data for 5-(3-Hydroxypropyl)-2-methoxyphenol

Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~6.8 m 3H Aromatic protons

~5.5 s (br) 1H Phenolic -OH

~4.5 s (br) 1H Aliphatic -OH

3.88 s 3H -OCH₃

3.65 t 2H -CH₂-OH

2.62 t 2H Ar-CH₂-

1.85 p 2H -CH₂-CH₂-CH₂-

Causality behind Experimental Choices: The choice of a standard deuterated solvent like

CDCl₃ or DMSO-d₆ is crucial. DMSO-d₆ is particularly useful for observing exchangeable
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protons like hydroxyl groups. The use of a high-field NMR spectrometer (e.g., 300 MHz or

higher) is recommended for better resolution of the aromatic multiplets.[3]

¹³C NMR Spectroscopy
The ¹³C NMR spectrum reveals the number of non-equivalent carbons in the molecule.

Table 2: Predicted ¹³C NMR Spectral Data for 5-(3-Hydroxypropyl)-2-methoxyphenol

Chemical Shift (δ, ppm) Assignment

~148 C-O (Aromatic)

~145 C-O (Aromatic)

~133 C (Aromatic)

~121 CH (Aromatic)

~114 CH (Aromatic)

~112 CH (Aromatic)

62.1 -CH₂-OH

56.0 -OCH₃

34.9 Ar-CH₂-

31.8 -CH₂-CH₂-CH₂-

Expertise & Experience: The chemical shifts of the methoxy group in phenolic compounds are

particularly diagnostic. A shift around 56 ppm is characteristic of a methoxy group ortho to a

hydroxyl group on a benzene ring.[4]

Experimental Protocol for NMR Spectroscopy
Sample Preparation: Dissolve approximately 5-10 mg of the purified compound in 0.5-0.7 mL

of a suitable deuterated solvent (e.g., CDCl₃, DMSO-d₆) in a standard 5 mm NMR tube.

Instrument Setup: Tune and shim the NMR spectrometer to the lock signal of the deuterated

solvent.
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¹H NMR Acquisition: Acquire a standard one-dimensional ¹H NMR spectrum using a 90°

pulse. Set the spectral width to cover the expected range of proton chemical shifts (typically

0-12 ppm).

¹³C NMR Acquisition: Acquire a proton-decoupled ¹³C NMR spectrum. A larger number of

scans will be necessary due to the lower natural abundance of ¹³C.

Data Processing: Fourier transform the raw data, phase correct the spectra, and calibrate

the chemical shift scale to the residual solvent peak. Integrate the ¹H NMR signals and pick

the peaks for both spectra.

Caption: Generalized workflow for NMR analysis.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on their

characteristic vibrational frequencies.

Table 3: Predicted IR Absorption Bands for 5-(3-Hydroxypropyl)-2-methoxyphenol

Wavenumber (cm⁻¹) Intensity Assignment

~3400 Broad, Strong
O-H stretch (phenolic and

alcoholic)

~2930 Medium C-H stretch (aliphatic)

~1600, 1510, 1450 Medium-Strong C=C stretch (aromatic)

~1270 Strong C-O stretch (aryl ether)

~1150 Medium C-O stretch (alcohol)

Trustworthiness: The broadness of the O-H stretching band is a reliable indicator of hydrogen

bonding, which is expected for this molecule due to the presence of both phenolic and alcoholic

hydroxyl groups.[3]

Experimental Protocol for IR Spectroscopy

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 8 Tech Support

https://www.benchchem.com/product/b049062/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-and-structural-elucidation-of-5-3-hydroxypropyl-2-methoxyphenol
https://www.frontiersin.org/journals/chemistry/articles/10.3389/fchem.2019.00842/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b049062?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Sample Preparation (KBr Pellet): Mix a small amount of the solid sample (1-2 mg) with about

100-200 mg of dry potassium bromide (KBr) powder. Grind the mixture to a fine powder and

press it into a transparent pellet using a hydraulic press.

Sample Preparation (Thin Film): If the sample is an oil, a thin film can be prepared by

dissolving the sample in a volatile solvent, applying a drop to a salt plate (e.g., NaCl or KBr),

and allowing the solvent to evaporate.

Background Spectrum: Record a background spectrum of the empty sample compartment or

the KBr pellet holder.

Sample Spectrum: Place the sample in the IR spectrometer and record the spectrum.

Data Analysis: The background spectrum is automatically subtracted from the sample

spectrum to give the absorbance or transmittance spectrum of the sample.

Mass Spectrometry (MS)
Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its structural elucidation.

Table 4: Predicted Mass Spectrometry Data for 5-(3-Hydroxypropyl)-2-methoxyphenol

m/z Proposed Fragment

182 [M]⁺ (Molecular Ion)

164 [M - H₂O]⁺

137 [M - CH₂CH₂OH]⁺

Authoritative Grounding: The fragmentation pattern is predicted based on the principles of

mass spectrometry, where the loss of stable neutral molecules like water and the cleavage of

benzylic bonds are common fragmentation pathways for such compounds.

Experimental Protocol for Mass Spectrometry
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Sample Introduction: Introduce a dilute solution of the sample into the mass spectrometer via

an appropriate inlet system, such as direct infusion or through a gas or liquid chromatograph.

Ionization: Ionize the sample using a suitable technique. Electron ionization (EI) is common

for volatile compounds, while electrospray ionization (ESI) is used for less volatile or

thermally labile molecules.

Mass Analysis: Separate the resulting ions based on their mass-to-charge ratio (m/z) using a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: Detect the ions and generate a mass spectrum, which is a plot of ion intensity

versus m/z.

Caption: A simplified workflow for mass spectrometry analysis.

Conclusion
The comprehensive spectral analysis of 5-(3-Hydroxypropyl)-2-methoxyphenol presented in

this guide provides a foundational understanding of its chemical structure. The predicted NMR,

IR, and MS data, along with the detailed experimental protocols, offer a robust framework for

the identification and characterization of this and structurally related compounds. This

information is critical for researchers and scientists working on the synthesis, isolation, and

application of such phenolic compounds in various scientific disciplines.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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